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Compound of Interest

Compound Name: 1,2-Hexadecanediol

Cat. No.: B1668426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Hexadecanediol, a synthetic long-chain diol, has emerged as a versatile compound in

various research and development sectors, particularly in pharmaceuticals and materials

science. Its unique physicochemical properties make it a valuable excipient in topical drug

formulations and a crucial component in the synthesis of advanced nanomaterials. This

technical guide provides an in-depth overview of the core physicochemical properties of 1,2-
Hexadecanediol, detailed experimental protocols for its key applications, and an exploration of

its role in nanoparticle synthesis and its influence on biological barriers.

Physicochemical Properties of 1,2-Hexadecanediol
1,2-Hexadecanediol is a waxy, colorless solid at room temperature.[1] Its structure, featuring a

16-carbon chain with two hydroxyl groups on adjacent carbons, imparts both hydrophobic and

hydrophilic characteristics, making it soluble in organic solvents with limited solubility in water.

[1] This amphiphilic nature is central to its functionality in diverse applications.

Table 1: Core Physicochemical Properties of 1,2-Hexadecanediol
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Property Value Reference

Molecular Formula C₁₆H₃₄O₂ [1]

Molecular Weight 258.44 g/mol [2]

CAS Number 6920-24-7 [1]

Appearance
White to almost white powder

or crystalline solid

Melting Point 68-72 °C

Boiling Point 310.3 °C (rough estimate)

Solubility

- Slightly soluble in water-

Soluble in organic solvents-

Slightly soluble in Ethanol (0.1-

1 mg/ml)

pKa (Predicted) 14.45 ± 0.20

LogP (Estimated) 5.615

Flash Point 183 °C

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

Research Applications and Experimental Protocols
The primary research applications of 1,2-Hexadecanediol can be categorized into two main

areas: its role as a reducing agent and solvent in the synthesis of nanoparticles and its function

as a penetration enhancer in topical drug delivery systems.

Nanoparticle Synthesis
1,2-Hexadecanediol plays a crucial role in the thermal decomposition synthesis of various

metallic and metal oxide nanoparticles. It often acts as a reducing agent, facilitating the

reduction of metal precursors, and can also serve as a high-boiling point solvent. Its presence

can influence the size, shape, and crystallinity of the resulting nanoparticles.
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Experimental Protocol: Synthesis of Cobalt Ferrite (CoFe₂O₄) Nanoparticles

This protocol is a generalized procedure based on literature describing the thermal

decomposition of metal-organic precursors where 1,2-Hexadecanediol is a key component.

The concentration of 1,2-Hexadecanediol has been shown to be a critical parameter for tuning

the magnetic properties of the resulting nanoparticles by influencing the decomposition of the

metal-organic precursor and the nucleation of the nanoparticles at lower temperatures.

Materials:

Iron(III) acetylacetonate (Fe(acac)₃)

Cobalt(II) acetylacetonate (Co(acac)₂)

1,2-Hexadecanediol

Oleic acid

Oleylamine

1-Octadecene (solvent)

Ethanol (for purification)

Hexane (for redispersion)

Procedure:

In a three-neck flask equipped with a condenser and a thermocouple, combine Fe(acac)₃,

Co(acac)₂, oleic acid, oleylamine, and 1-octadecene. The molar ratio of these components

should be carefully controlled based on the desired nanoparticle characteristics.

Add a specific molar equivalent of 1,2-Hexadecanediol to the mixture. The amount of 1,2-
hexadecanediol is a key variable for tuning the properties of the nanoparticles.

Under a nitrogen or argon atmosphere, heat the mixture to a specific temperature (e.g.,

200°C) and hold for a designated time to facilitate the decomposition of the precursors and

the formation of an intermediate metal-oleate complex.
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Increase the temperature to a higher reflux temperature (e.g., 300-320°C) and maintain for a

period of 1-2 hours to allow for nanoparticle nucleation and growth.

After the reaction is complete, cool the mixture to room temperature.

Add an excess of ethanol to precipitate the nanoparticles.

Separate the nanoparticles from the solution by centrifugation.

Wash the nanoparticle pellet multiple times with ethanol to remove unreacted precursors and

surfactants.

Redisperse the purified nanoparticles in a nonpolar solvent like hexane for storage and

characterization.

Diagram: Workflow for Nanoparticle Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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